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Compound of Interest

Compound Name: N-Phenylmethanesulfonamide

Cat. No.: B072643

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and safety
data for N-Phenylmethanesulfonamide (CAS No. 1197-22-4). The information is presented to
support research, development, and handling of this compound.

Chemical and Physical Properties

N-Phenylmethanesulfonamide is a white to off-white crystalline solid.[1] It is sparingly soluble
in water and stable under normal conditions.[1][2]
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Property Value Source
Molecular Formula C7HsNO:2S [1112][3]
Molecular Weight 171.21 g/mol [2]
Melting Point 93-97 °C [4]

pKa 8 £ 0.10 (Predicted) [1]
Water Solubility Sparingly soluble [1][2]
Appearance White to light beige crystalline o

powder
Odor Odorless [1]

Safety and Handling

N-Phenylmethanesulfonamide is considered hazardous and requires careful handling. It may
cause skin, eye, and respiratory tract irritation.[1][2] Ingestion may lead to irritation of the
digestive tract.[2]

| Identificati

Hazard Statement Classification

Skin Irritation May cause skin irritation[2]

Eye Irritation May cause eye irritation[2]

Respiratory Irritation May cause respiratory tract irritation[2]
Ingestion May cause irritation of the digestive tract[2]

Recommended Personal Protective Equipment (PPE)
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Protection Type Recommendation
Eye Protection Safety glasses with side-shields or goggles.
Hand Protection Protective gloves.

) ] Wear appropriate protective clothing to prevent
Skin and Body Protection ]
skin exposure.

) ) Use a NIOSH-approved respirator when
Respiratory Protection
necessary.

First Aid Measures

Exposure Route First Aid Procedure

Move victim to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical aid.[2]

Immediately flush skin with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact ) . .
contaminated clothing and shoes. Get medical

aid if irritation develops or persists.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids. Get medical aid

immediately.[2]

If victim is conscious and alert, give 2-4 cupfuls
_ of milk or water. Never give anything by mouth
Ingestion . . .
to an unconscious person. Get medical aid

immediately.[2]

Storage and Disposal

The compound should be stored in a cool, dry, well-ventilated area away from incompatible
substances.[1][2] Spills should be cleaned up promptly using appropriate protective equipment,
and the material placed in a suitable disposal container.[2]
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Experimental Protocols

Detailed experimental protocols for N-Phenylmethanesulfonamide are not readily available in
the searched literature. However, the following are general methodologies for determining the
key properties of a solid organic compound.

Melting Point Determination (Capillary Method)

This method is used to determine the temperature at which a solid substance melts.

Sample Preparation: A small amount of the finely powdered dry sample is packed into a
capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.

e Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the
expected melting point.

o Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample has melted are
recorded. This range is the melting point of the substance.

Solubility Determination

This protocol outlines a qualitative assessment of a compound's solubility in various solvents.
e Preparation: A small, measured amount of the solid (e.g., 10 mg) is placed into a test tube.
e Solvent Addition: A small volume of the solvent (e.g., 1 mL) is added to the test tube.

e Mixing: The mixture is agitated vigorously for a set period (e.g., 1 minute).

o Observation: The solution is visually inspected to determine if the solid has dissolved
completely, partially, or not at all.

» Repeat: The process is repeated with different solvents (e.g., water, ethanol, acetone, etc.)
to determine the solubility profile.
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Skin and Eye Irritation Assessment

In vitro and in vivo methods are used to assess the potential for a chemical to cause skin and
eye irritation. These tests are typically conducted according to standardized guidelines, such as
those from the Organisation for Economic Co-operation and Development (OECD).

 In Vitro Methods: These methods use reconstructed human tissue models (e.qg.,
reconstructed human epidermis) to predict skin or eye irritation potential. The test chemical is
applied to the tissue model, and cell viability or tissue damage is measured.

¢ In Vivo Methods: These studies, when necessary, involve applying the test substance to the
skin or eyes of laboratory animals (historically rabbits) and observing the effects over a set
period. The degree of irritation is scored based on the severity of redness, swelling, and
other effects.

Mechanism of Action and Biological Activity

The primary role of N-Phenylmethanesulfonamide appears to be as a versatile building block
in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1] It serves
as an intermediate for introducing phenyl and sulfonamide groups into larger molecules.[1]
While some research has explored its potential antimicrobial and antitumor properties, specific
signaling pathways or detailed mechanisms of action have not been well-documented in the
available literature.[1]

Visualizations

General Experimental Workflow for Chemical
Characterization

Caption: General workflow for characterizing a chemical compound.

Logical Flow for Chemical Safety Assessment

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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